Cas no 1804348-29-5 (4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804348-29-5
• MF: C₈H₆ClF₃INO
• MW: 351.492023944855
• CID: 4834218
• Update Time: 2025-06-11

4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO/c1-4-2-5(3-9)6(7(13)14-4)15-8(10,11)12/h2H,3H2,1H3
• InChI Key： WQUYNORKBYJMMP-UHFFFAOYSA-N
• SMILES： IC1=C(C(CCl)=CC(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804348-29-5)

The compound 4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804348-29-5) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including the chloromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its reactivity and versatility in organic synthesis.

One of the key reasons for the growing interest in 4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine is its role in the development of novel heterocyclic compounds. Heterocycles are fundamental building blocks in medicinal chemistry, and this compound's ability to introduce multiple functional groups makes it a preferred choice for drug discovery. Recent studies have highlighted its utility in creating bioactive molecules with potential therapeutic effects, aligning with the current trend of targeting precision medicine and personalized therapies.

In addition to its pharmaceutical applications, 4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine is also being investigated for its use in agrochemical formulations. The trifluoromethoxy group, in particular, is known for enhancing the bioactivity and stability of pesticides and herbicides. This aligns with the increasing demand for sustainable agriculture solutions, as farmers and researchers seek ways to improve crop yields while minimizing environmental impact. The compound's potential to contribute to green chemistry initiatives further underscores its relevance in modern agrochemical research.

The synthesis and handling of 4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine require specialized knowledge due to its reactive functional groups. Laboratories working with this compound often focus on optimizing synthetic pathways to improve yield and purity. This is particularly important given the compound's role as a key intermediate in multi-step reactions. Recent advancements in catalysis and flow chemistry have opened new avenues for its efficient production, addressing the need for scalable and cost-effective methods in industrial settings.

From a commercial perspective, the demand for 4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine is expected to rise as its applications expand. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 1804348-29-5 serves as a critical identifier for procurement and regulatory compliance, ensuring transparency and traceability in the supply chain. This is especially relevant in the context of quality control and regulatory standards, which are paramount in the chemical industry.

In conclusion, 4-(Chloromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804348-29-5) represents a versatile and highly functionalized pyridine derivative with broad applications in medicinal chemistry and agrochemical development. Its unique structural attributes and reactivity profile make it a valuable asset for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable agriculture technologies.